![molecular formula C21H21ClN2O3 B5514151 4-{[1-(4-chlorophenyl)cyclopropyl]carbonyl}-1-(2-methoxyphenyl)-2-piperazinone](/img/structure/B5514151.png)
4-{[1-(4-chlorophenyl)cyclopropyl]carbonyl}-1-(2-methoxyphenyl)-2-piperazinone
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Overview
Description
The compound is part of a broader class of chemicals that have been explored for their potential biological activities and chemical properties. Such compounds often involve complex synthetic routes, distinct molecular structures, and unique chemical reactivity patterns, which can lend them to various applications in scientific research.
Synthesis Analysis
The synthesis of similar piperazine derivatives often involves multi-step organic reactions, including cyclocondensation, reductive amination, and other specialized techniques to introduce specific functional groups or structural motifs (Wujec & Typek, 2023). These methods aim to achieve high yields and purity, with structural characterization typically performed using techniques such as HRMS, IR, NMR, and sometimes X-ray crystallography.
Molecular Structure Analysis
The molecular structure of piperazine derivatives is characterized by the presence of a piperazine ring, which may be substituted with various functional groups leading to significant structural diversity. Structural and conformational analyses of these molecules reveal details about their stereochemistry and electronic distribution, which are crucial for understanding their chemical behavior and potential biological activity (Zhang et al., 2007).
properties
IUPAC Name |
4-[1-(4-chlorophenyl)cyclopropanecarbonyl]-1-(2-methoxyphenyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O3/c1-27-18-5-3-2-4-17(18)24-13-12-23(14-19(24)25)20(26)21(10-11-21)15-6-8-16(22)9-7-15/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOTNLSFQIUCPBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2=O)C(=O)C3(CC3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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